Cas no 1248587-70-3 (tert-butyl 4-{7H-pyrrolo2,3-dpyrimidin-4-yl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{7H-pyrrolo2,3-dpyrimidin-4-yl}piperazine-1-carboxylate
• CAS No: 1248587-70-3
• MF: C₁₅H₂₁N₅O₂
• MW: 303.359542608261
• MDL: MFCD21604142
• CID: 1084047
• PubChem ID: 73553700
• Update Time: 2025-07-23

tert-butyl 4-{7H-pyrrolo2,3-dpyrimidin-4-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate
• tert-butyl 4-{7H-pyrrolo2,3-dpyrimidin-4-yl}piperazine-1-carboxylate
• SY346367
• 1248587-70-3
• MFCD21604142
• EN300-337034
• TERT-BUTYL 4-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PIPERAZINE-1-CARBOXYLATE
• 4-(4-Boc-1-piperazinyl)-7H-pyrrolo[2,3-d]pyrimidine
• DB-353020

• MDL： MFCD21604142
• Inchi： 1S/C15H21N5O2/c1-15(2,3)22-14(21)20-8-6-19(7-9-20)13-11-4-5-16-12(11)17-10-18-13/h4-5,10H,6-9H2,1-3H3,(H,16,17,18)
• InChI Key： KYIUIOLRCKTBSG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C3C=CNC=3N=CN=2)CC1)=O

Computed Properties

• Exact Mass: 303.16952493g/mol
• Monoisotopic Mass: 303.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.4Ų

Additional information on tert-butyl 4-{7H-pyrrolo2,3-dpyrimidin-4-yl}piperazine-1-carboxylate

Introduction to Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate (CAS No. 1248587-70-3)

Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate, with the CAS number 1248587-70-3, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structure of this molecule incorporates a tert-butyl group, a piperazine moiety, and a pyrrolo[2,3-d]pyrimidine scaffold, which collectively contribute to its unique chemical and pharmacological properties.

The tert-butyl group, a branched alkyl group, is often incorporated into molecules to enhance metabolic stability and solubility. In the context of drug development, such modifications can improve the pharmacokinetic profile of a compound, making it more suitable for therapeutic applications. The piperazine ring, on the other hand, is a common pharmacophore found in many bioactive molecules. It is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in the design of novel drugs.

The core of the molecule is the 7H-pyrrolo[2,3-d]pyrimidine scaffold. This fused heterocycle is a privileged structure in medicinal chemistry due to its presence in several bioactive natural products and drug candidates. Pyrrolopyrimidines have been extensively studied for their potential applications in treating various diseases, including cancer and infectious disorders. The presence of this scaffold in Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate suggests that it may exhibit similar biological activities.

Recent research has highlighted the importance of pyrrolopyrimidine derivatives in drug discovery. These compounds have shown promise in inhibiting key enzymes and pathways involved in cancer progression. For instance, studies have demonstrated that certain pyrrolopyrimidines can selectively target tyrosine kinases, which are critical for cell signaling and proliferation. The compound Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate may share some of these properties, making it a potential candidate for further investigation.

The synthesis of Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the tert-butyl group and the pyrrolopyrimidine scaffold necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, facilitating their use in medicinal chemistry research.

In addition to its structural features, Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate may exhibit interesting physicochemical properties due to its molecular architecture. These properties can influence its solubility, permeability, and binding affinity to biological targets. Understanding these characteristics is crucial for optimizing the compound's pharmacological activity and therapeutic potential.

The growing interest in heterocyclic compounds like Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate underscores their importance in modern drug discovery. Researchers are continuously exploring new ways to exploit the biological potential of these molecules through innovative synthetic strategies and computational modeling techniques. The integration of these approaches has led to the identification of novel lead compounds with promising therapeutic applications.

In conclusion, Tert-butyl 4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine-1-carboxylate (CAS No. 1248587-70-3) is a structurally complex and biologically relevant compound that warrants further investigation. Its unique combination of functional groups and heterocyclic scaffolds positions it as a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in the development of new therapies.